Cas no 2166843-60-1 (4-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine)

• Product Name: 4-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine
• CAS No: 2166843-60-1
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 5944657
• PubChem ID: 165794545
• Update Time: 2025-05-24

4-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine
• EN300-1296367
• 2166843-60-1

• Inchi： 1S/C9H10BrN3/c1-2-11-9-12-7-5-3-4-6(10)8(7)13-9/h3-5H,2H2,1H3,(H2,11,12,13)
• InChI Key： OPJXPEJCRPTEID-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(NCC)N2

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine

4-Bromo-N-Ethyl-1H-1,3-Benzodiazol-2-Amine: A Comprehensive Overview

4-Bromo-N-Ethyl-1H-1,3-Benzodiazol-2-Amine, identified by the CAS number CAS No. 2166843-60-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and structural versatility. The presence of the bromine atom at the 4-position and the ethyl group at the nitrogen atom introduces distinct chemical functionalities, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-Bromo-N-Ethyl-1H-1,3-Benzodiazol-2-Amine typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for such compounds in various industries.

One of the most notable properties of CAS No. 2166843-60-1 is its ability to act as a precursor in the synthesis of advanced materials. Its aromaticity and functional groups make it an ideal candidate for constructing heterocyclic frameworks, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. Recent studies have highlighted its potential as a building block for designing novel metalloorganic frameworks (MOFs) and covalent organic frameworks (COFs), which are promising materials for gas storage, catalysis, and sensing applications.

In terms of chemical reactivity, 4-Bromo-N-Ethyl-1H-1,3-Benzodiazol-2-Amine exhibits interesting behavior under various reaction conditions. For example, its bromine atom can undergo substitution reactions with nucleophiles, while the amine group can participate in hydrogen bonding and other intermolecular interactions. These properties make it a valuable substrate for exploring fundamental chemical transformations and reaction mechanisms.

The application of CAS No. 2166843-60-1 extends beyond traditional chemistry into emerging areas such as optoelectronics and biotechnology. In optoelectronics, its conjugated system contributes to desirable electronic properties, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. In biotechnology, researchers have investigated its potential as a bioactive molecule with antimicrobial or anticancer properties. Although preliminary results are promising, further studies are required to fully understand its biological activity and mechanism.

From an environmental perspective, the synthesis and application of 4-Bromo-N-Ethyl-1H-1,3-Benzodiazol-2-Amine align with sustainable chemistry principles. The development of green synthesis routes and its use in energy-efficient materials highlight its role in promoting eco-friendly practices within the chemical industry.

In conclusion, CAS No. 2166843-60-1, or 4-Bromo-N-Ethyl-1H-1,3-Benzodiazol-2-Amine, stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key molecule in both academic research and industrial development. As scientific advancements continue to unfold, this compound is likely to find even more innovative uses across diverse disciplines.